2-chloro-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C12H10ClN5O3S/c13-8-3-1-2-4-9(8)22(20,21)15-7-10-16-17-11-12(19)14-5-6-18(10)11/h1-6,15H,7H2,(H,14,19)
• InChI Key: NXVFQOSBUJMTAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC2=NN=C3N2C=CNC3=O)Cl
• Molecular Formula: C12H10ClN5O3S
• Molecular Weight: 339.76 g/mol

Description

“2-chloro-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)benzenesulfonamide” is a compound with the molecular formula C12H10ClN5O3S. It belongs to the class of compounds known as triazoles, which are five-membered heterocycles containing three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The synthesis of triazole derivatives, such as the compound , involves several synthetic approaches. One common method involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters.

Molecular Structure Analysis

Triazoles, including the compound , have a five-membered aromatic azole chain. They contain two carbon and three nitrogen atoms, making them readily capable of binding in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazole compounds show versatile biological activities. They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C12H10ClN5O3S, an average mass of 339.758 Da, and a monoisotopic mass of 339.019287 Da.

Scientific Research Applications

Cancer Treatment and CDK2 Inhibition

• These novel CDK2 inhibitors demonstrated significant cytotoxic activity against various cancer cell lines, such as MCF-7 (breast cancer), HCT-116 (colorectal cancer), and HepG-2 (liver cancer). .

Synthetic Chemistry

• The compound’s unique structure, with a triazolo-pyrazine core, provides opportunities for synthetic chemistry. .

Antioxidant Properties

• .

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been identified as novel cdk2 inhibitors . CDK2 (Cyclin-dependent kinase 2) is a protein kinase that plays a crucial role in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

Similar compounds have shown significant inhibitory activity against cdk2/cyclin a2 . This suggests that the compound might interact with its target by binding to the active site of the enzyme, thereby inhibiting its function .

Biochemical Pathways

Inhibition of cdk2 can lead to alterations in cell cycle progression . This could potentially affect downstream pathways related to cell proliferation and growth .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties . These properties can influence the bioavailability of the compound, which is crucial for its effectiveness.

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines . This suggests that the compound might induce apoptosis within cells .